Cas no 477856-16-9 (2-({5-[(2-methylpropyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)-3-nitropyridine)

• Product Name: 2-({5-[(2-methylpropyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)-3-nitropyridine
• CAS No: 477856-16-9
• MF: C₁₁H₁₂N₄O₂S₃
• MW: 328.433577537537
• CID: 5699737
• PubChem ID: 2767739
• Update Time: 2023-10-14

2-({5-[(2-methylpropyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 11N-746
• 477856-16-9
• 2-(2-methylpropylsulfanyl)-5-(3-nitropyridin-2-yl)sulfanyl-1,3,4-thiadiazole
• 2-({5-[(2-methylpropyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)-3-nitropyridine
• isobutyl 5-[(3-nitro-2-pyridinyl)sulfanyl]-1,3,4-thiadiazol-2-yl sulfide
• AKOS005078596
• 2-([5-(ISOBUTYLSULFANYL)-1,3,4-THIADIAZOL-2-YL]SULFANYL)-3-NITROPYRIDINE
• Pyridine, 2-[[5-[(2-methylpropyl)thio]-1,3,4-thiadiazol-2-yl]thio]-3-nitro-

• Inchi： 1S/C11H12N4O2S3/c1-7(2)6-18-10-13-14-11(20-10)19-9-8(15(16)17)4-3-5-12-9/h3-5,7H,6H2,1-2H3
• InChI Key： VWJGGBFFEYETLR-UHFFFAOYSA-N
• SMILES： C1(SC2=NN=C(SCC(C)C)S2)=NC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 328.01223916g/mol
• Monoisotopic Mass: 328.01223916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 163Ų